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The following table summarizes the standard experimental methods used to determine the potency and

selectivity of JAK inhibitors, as detailed in research publications [1]. These protocols are crucial for

generating comparable data across different compounds.

Assay Type

Description

Key Measured Outcome

Biochemical
Enzyme Assays [1]

Cellular Assays in
Engineered Cell
Lines [1]

Cytokine
Stimulation in
Primary Celis/Cell
Lines [1]

Uses recombinant catalytic kinase domains of
JAKs (e.g., JAK1 aa 845-1142). Reaction occurs
with inhibitor, ATP, and a peptide substrate.

Uses cell lines (e.g., Ba/F3) engineered to
depend on a specific JAK (e.g., BCR-JAK1). Cell
viability or STAT phosphorylation (pSTAT) is
measured after inhibitor treatment.

Uses relevant human cell lines (e.g., TF-1 for IL-
6) or primary cells (e.g., human PBMCs for IFNy).
Cells stimulated with cytokine after inhibitor pre-
treatment; pSTAT measured via flow
cytometry/alpha-based assays.

Concentration-dependent
inhibition of JAK kinase
activity to calculate 1C50.

Cellular IC50 based on
inhibition of pSTAT or cell
proliferation.

Functional IC50 for
inhibition of specific,
physiologically relevant
JAK-STAT signaling
pathways.

Selectivity Profiles of Marketed and Investigational JAK

Inhibitors
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While data for Jak1-IN-11 is unavailable, the table below provides the half-maximal inhibitory
concentration (IC50) values for a range of other JAK inhibitors, illustrating the spectrum of selectivity
profiles achieved in drug development [2]. Please note that these values are from specific experimental

settings and may vary between laboratories.

JAK Inhibitor JAK1 IC50 (nM) JAK2 IC50 (nM) JAK3 IC50 (nM) TYK2 IC50 (nM)
Tofacitinib 5.9 20 1 34

Ruxolitinib 3.3 2.8 390 18

Baricitinib 5.9 5.7 420 53
Upadacitinib 43 200 2300 4700
Abrocitinib 29 803 > 10,000 1253
Ritlecitinib > 10,000 > 10,000 33.1 > 10,000
Deucravacitinib - 0.02 - 0.02

Visualizing the JAK-STAT Pathway and Assay Workflow

To better understand the context of the experimental protocols, the following diagrams illustrate the JAK-

STAT signaling pathway targeted by these inhibitors and a generalized workflow for IC50 determination.
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JAK Inhibitor (e.g., Jak1-IN-11)

Binds ATP site / Binds ATP site

Phosphorylation

Click to download full resolution via product page

JAK-STAT signaling pathway and JAK inhibitor mechanism

Dispense Inhibitor
(Serial Dilution)
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General workflow for cellular IC50 determination

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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